Cas no 6667-11-4 (3,3'-Biisoxazole,5,5'-diphenyl-)

• Product name: 3,3'-Biisoxazole,5,5'-diphenyl-
• CAS No: 6667-11-4
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 520609
• PubChem ID: 290588

3,3'-Biisoxazole,5,5'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,3'-Biisoxazole,5,5'-diphenyl-
• 5,5'-diphenyl-[3,3']biisoxazolyl
• 5,5'-diphenyl-3,3'-bi-1,2-oxazole
• 5,5'-Diphenyl-3,3'-bi-isoxazolyl
• 5,5'-diphenyl-3,3'-bisisoxazole
• 5,5'-Diphenyl-3,3'-di-isoxazol
• AC1L6E2T
• AC1Q70YD
• CBMicro_014970
• CTK5C5030
• NSC154648
• 6667-11-4
• BIM-0014873.P001
• DTXSID30302847
• 5-phenyl-3-(5-phenyl-1,2-oxazol-3-yl)-1,2-oxazole
• MLS003106409
• SMR000069214
• SMSF0005281
• 5,5'-diphenyl-3,3'-biisoxazole
• AKOS024350375
• CB14219
• CHEMBL1874269
• NSC-154648

• Inchi： InChI=1S/C18H12N2O2/c1-3-7-13(8-4-1)17-11-15(19-21-17)16-12-18(22-20-16)14-9-5-2-6-10-14/h1-12H
• InChI Key： WPBCLKSIFZSWOM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=NO2)C3=NOC(=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 288.08996
• Monoisotopic Mass: 288.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 518.5°C at 760 mmHg
• Flash Point: 273.3°C
• Refractive Index: 1.596
• PSA: 52.06